Cas no 105902-68-9 (1-(3-nitrophenyl)hexan-1-one)

1-(3-nitrophenyl)hexan-1-one structure
1-(3-nitrophenyl)hexan-1-one structure
Product Name:1-(3-nitrophenyl)hexan-1-one
CAS No:105902-68-9
MF:C12H15NO3
MW:221.252403497696
CID:1169727
PubChem ID:12026868
Update Time:2025-04-20

1-(3-nitrophenyl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-nitrophenyl)hexan-1-one
    • DTXSID60476045
    • 105902-68-9
    • 1-Hexanone, 1-(3-nitrophenyl)-
    • Inchi: 1S/C12H15NO3/c1-2-3-4-8-12(14)10-6-5-7-11(9-10)13(15)16/h5-7,9H,2-4,8H2,1H3
    • InChI Key: FNASGZYMJWPNFO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])CCCCC

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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